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Compound of Interest

Compound Name: Strontium Ranelate (Standard)

Cat. No.: B11935870

Essential Safety and Handling Guide for Strontium
Ranelate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Strontium Ranelate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Chemical Identifier:
o Name: Strontium Ranelate

e CAS No.: 135459-87-9

Hazard Identification and Classification

Strontium Ranelate is classified as a hazardous chemical and requires careful handling to
avoid adverse health effects.[1] It is harmful if swallowed, inhaled, or in contact with skin.[1][2] It
Is also known to cause serious eye and skin irritation.[1][2]
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Hazard Classification Category
Acute Oral Toxicity Category 4
Acute Dermal Toxicity Category 4
Acute Inhalation Toxicity (Dusts and Mists) Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

This data is derived from the 2012 OSHA Hazard Communication Standard (29 CFR
1910.1200).[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Strontium Ranelate
to minimize exposure and ensure personal safety.

PPE Type Standard/Specification Purpose
) OSHA 29 CFR 1910.133 or To prevent eye irritation from
Eye/Face Protection )
European Standard EN166 dust particles.[1]
) Appropriate protective gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber) irritation.[1][2]
Body Protection Protective clothing To prevent skin exposure.[1][2]
NIOSH/MSHA or European Required if exposure limits are
Respiratory Protection Standard EN 149 approved exceeded or if irritation occurs.
respirator [1]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Strontium Ranelate and

the safety of laboratory personnel.

Handling:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC463010050&productDescription=STRONTIUM+RANELATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC463010050&productDescription=STRONTIUM+RANELATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC463010050&productDescription=STRONTIUM+RANELATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0938_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC463010050&productDescription=STRONTIUM+RANELATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0938_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC463010050&productDescription=STRONTIUM+RANELATE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Ensure adequate ventilation in the work area.[1]

e Avoid the formation of dust.[1]

e Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][2]

e Avoid contact with skin, eyes, and clothing.[3]

e Wash hands and any exposed skin thoroughly after handling.[1][2]
e Do not eat, drink, or smoke when using this product.[1][2]

Storage:

o Keep containers tightly closed in a dry and well-ventilated place.[1]
e Store in a freezer.[1]

e Incompatible with strong oxidizing agents.[1]

Emergency Procedures

In the event of exposure or a spill, the following first-aid and cleanup measures should be
implemented immediately.

First-Aid Measures:
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, removing contact lenses if
present and easy to do.[2][3] If eye irritation

persists, seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][2] If skin

irritation persists, call a physician.[1]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration.[1] Get medical
attention if symptoms occur.[1]
Clean mouth with water and drink plenty of
Ingestion water afterwards.[1] Get medical attention if

symptoms occur.[1]

Spill Response and Cleanup:

Disposal Plan

Ensure adequate ventilation.[1]

Avoid dust formation.[1]

Wear appropriate personal protective equipment.[1]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[1]

Do not release the chemical into the environment.[1]

Waste generated from Strontium Ranelate must be treated as hazardous waste.

o Dispose of the contents and container to an approved waste disposal plant.[1][3]

» Disposal must be in accordance with all applicable federal, state, and local regulations.[2]
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» Chemical waste generators are responsible for determining if a chemical is classified as
hazardous waste and must consult local, regional, and national hazardous waste regulations
for complete and accurate classification.[1]

Visual Workflow for Handling Strontium Ranelate

The following diagram outlines the standard operating procedure for the safe handling and
disposal of Strontium Ranelate.
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Standard Operating Procedure: Strontium Ranelate Handling

Preparation

Don Appropriate PPE:
- Safety Goggles (EN166)
- Nitrile Gloves
- Lab Coat
- Respirator (EN 149)

;

Ensure Proper Ventilation:
- Fume Hood or
- Well-Ventilated Area

Handling
4

Weighing and Transfer:
- Avoid Dust Generation
- Use Spatula

l

Experimentation:
- Avoid Contact with Skin/Eyes
- No Food/Drink/Smoking

I
SPiII Occurs

Post-Handling & Dvsposal

Decontamination:
- Wash Hands and
Exposed Skin Thoroughly

l

Waste Collection:
- Collect Waste in a
Labeled, Sealed Container

-
Evacuate Area (if necessary)

l

Wear Full PPE

Contain and Clean Spill:
- Sweep Solid Material
- Avoid Dust Clouds

Collect in Hazardous
Waste Container

l

Disposal:
- Dispose as Hazardous Waste
per Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Strontium Ranelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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